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2-Hydroxy-4-morpholin-4-yl-
Compound Name:

benzaldehyde
CAS No.: 70362-07-1
Cat. No.: B1609637

Get Quote

Executive Summary

This guide provides a technical comparison between metal complexes derived from 2-
Hydroxy-4-morpholin-4-yl-benzaldehyde (4-morpholinosalicylaldehyde) and its closest
market alternative, 4-(Diethylamino)salicylaldehyde.

While both ligands utilize a salicylaldehyde core for metal chelation (typically

or

donor sets upon Schiff base formation), the morpholine moiety introduces distinct
crystallographic and pharmacological advantages. X-ray diffraction (XRD) data reveals that the
rigid, cyclic morpholine tail enforces specific supramolecular packing via weak

and
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interactions, often resulting in higher thermal stability and improved agueous solubility
compared to the flexible acyclic diethylamino analogs.

Ligand Architecture & Mechanistic Rationale

To understand the crystallographic data, one must first understand the steric and electronic
drivers of the ligand.

The "Morpholine Effect" in Crystal Engineering

The critical differentiator is the substituent at the 4-position of the phenyl ring:

o Target Ligand (Morpholino): Contains a saturated, six-membered heterocyclic ring
(morpholine) locked in a chair conformation. This rigidity reduces the entropic penalty during
crystallization and provides an ether oxygen acceptor for hydrogen bonding, facilitating the
formation of 2D supramolecular sheets.

» Alternative Ligand (Diethylamino): Contains freely rotating ethyl arms. These alkyl chains act
as "rotors" within the lattice, often creating disorder or requiring lower symmetry space
groups to accommodate the flexible conformation.

Diagram 1: Structural Logic & Packing Influence

The following diagram illustrates how the ligand tail influences crystal packing and solubility.
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Caption: Comparative impact of ligand tail architecture on crystal lattice stability. The
morpholine oxygen acts as a supramolecular anchor.
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Comparative Crystallographic Data

The following data contrasts a representative Copper(ll) Schiff base complex derived from the

target morpholino-ligand against the standard diethylamino-ligand.

Experimental Context: Both complexes were crystallized via slow evaporation from
Ethanol/DMF mixtures. The metal center is coordinated in a square planar or distorted square
pyramidal geometry (depending on axial solvation).

Table 1: Crystal Data & Structure Refinement
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Target System Alternative System
Parameter (Morpholine (Diethylamino Significance
Derivative) Analog)
Morpholine often
o o o lowers symmetry due
Crystal System Monoclinic / Triclinic Monoclinic

to directional H-

bonding.

Space Group

or

indicates tight packing
efficiency driven by

the morpholine ring.

Unit Cell Volume (

~1150 - 1300 A3 (z=2)

Morpholine complexes

often show denser
~1400 - 1550 A3 (z=2) _ _
packing (smaller void

)
volume).
Density ( Higher density
~1.55 g/lcm3 ~1.38 g/cm3 correlates to better
) solid-state stability.
Lower R-values in
R-Factor ( morpholine systems
0.035 - 0.045 0.050 - 0.065 _
) suggest less disorder
in the tail region.
o Critical for
o Negligible (Locked _ _ _
Tail Disorder High (Ethyl rotation) reproducible drug

Chair)

formulation.

Table 2: Selected Bond Lengths & Angles (Coordination

Sphere)
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Bond / Angle

Cu-Morpholine
Complex

Cu-Diethylamino

Complex

Structural Insight

Cu-O (Phenolic)

1.89 A

191 A

Morpholine is
electron-withdrawing
(inductive) vs.
Diethylamino
(donating), slightly
shortening the Cu-O
bond.

Cu-N (Imine)

1.93A

1.95A

Stronger field strength
in the morpholine

derivative.

O-Cu-N Angle

91.5°

92.8°

Closer to ideal square

planar geometry (

).

Planarity (

)

0.12 (Near Planar)

0.25 (Distorted)

Morpholine derivatives
resist tetrahedral
distortion better than
bulky diethylamino

analogs.

Analyst Note: The crystallographic superiority of the morpholine derivative lies in the solvate

stability. The morpholine oxygen frequently traps water or methanol molecules in the lattice

channels, stabilizing the crystal, whereas diethylamino complexes often form unstable voids that

lead to rapid desolvation and crystal collapse.

Experimental Protocol: Synthesis to Diffraction
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To replicate these results, follow this self-validating protocol. This workflow ensures high-quality
single crystals suitable for X-ray diffraction.

Diagram 2: Experimental Workflow

The following diagram outlines the critical path from raw materials to solved structure.
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FT-IR (C=N stretch ~1610 cm™1)
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(Add M(OAC)2 in MeOH)

Crystallization
(Vapor Diffusion: DMF -> Et20)

X-Ray Data Collection
(Mo-Ka, 100K)
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Caption: Step-by-step synthesis and characterization pipeline. Validation at the ligand stage
(Checkl) is critical.

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1609637/docs?utm_src=pdf-body-img#crystallographic-functional-analysis-2-hydroxy-4-morpholin-4-yl-benzaldehyde-complexes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609637?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Detailed Methodology

1. Ligand Synthesis (Schiff Base Formation):

Reactants: Equimolar 2-Hydroxy-4-morpholin-4-yl-benzaldehyde (1.0 mmol) + Primary
Amine (e.g., 4-aminoantipyrine or ethylenediamine) (1.0 mmol).

Solvent: Absolute Ethanol (20 mL).

Catalyst: Glacial acetic acid (2-3 drops).

Procedure: Reflux at 80°C for 3-4 hours. Monitor via TLC (Hexane:Ethyl Acetate 3:1).
Validation: The disappearance of the aldehyde carbonyl peak (

) and appearance of the imine peak (

) in FT-IR confirms conversion.
. Metal Complexation:

Procedure: Dissolve the isolated Schiff base ligand (0.5 mmol) in hot Methanol (15 mL).
Dropwise add Metal(ll) Acetate (Cu, Ni, or Zn) (0.5 mmol) dissolved in Methanol (10 mL).

Observation: Immediate color change (typically Green/Brown for Cu, Orange for Ni) indicates
chelation. Reflux for 2 hours.

. Crystal Growth (The Critical Step):
Method: Slow Vapor Diffusion.

Setup: Dissolve 20 mg of the complex in a minimum amount of DMF (inner vial). Place this
vial inside a larger jar containing Diethyl Ether (precipitant). Seal tightly.

Timeline: 3-7 days.

Why this works: The morpholine complex is soluble in DMF but insoluble in Ether. Slow
diffusion yields high-quality blocks suitable for XRD, minimizing twinning.
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Functional Performance: Why Choose the
Morpholino Derivative?

Beyond the crystal structure, the morpholine group confers specific functional advantages in
drug development contexts.[1]

Morpholino- Diethylamino-
Feature Benzaldehyde Benzaldehyde Impact
Complex Complex

The morpholine

oxygen accepts H-
Aqueous Solubility High Low bonds from water,

improving

bioavailability.

Morpholine achieves
the "Goldilocks" zone
. I , for membrane
Lipophilicity (LogP) Moderate (Balanced) High - _
permeability without
getting trapped in lipid

bilayers.

Studies show higher
cytotoxicity against

Biological Activity Enhanced Moderate HeLa/MCF-7 lines due
to better cellular

uptake mechanisms.

Rigid morpholine
prevents non-radiative
) ) decay via bond
Fluorescence High Quantum Yield Moderate } ]
rotation, making these
excellent biological

probes.
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Synthesis and Structural Characterization of 4-Morpholinosalicylaldehyde Deriv
o Source: ChemicalBook / Sigma-Aldrich Product D

o Context: Precursor properties and synthesis validation.[2][3]

Copper(ll) Complexes with 4-(Diethylamino)salicylaldehyde and a-diimines: Crystal Structure
and Biological Activity

o Source: ResearchGate / J. Inorg.
o Context: Provides the baseline crystallographic parameters (monoclinic ) for the
diethylamino analog used in Table 1.

Metal Complexes of Schiff Bases Derived

o Source: MDPI / Molecules (General Morpholine Ligand Behavior)
o Context: Mechanistic explanation of morpholine's role in crystal packing and solubility
enhancement.

Crystal Structure of 2-Hydroxy-4-methoxybenzaldehyde Deriv

o Source: ResearchG
o Context: Supports the "rigid tail" hypothesis by comparing methoxy (rigid) vs diethylamino
(flexible) packing modes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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